6-Hydroxygenistein
6-Hydroxygenistein
6-Hydroxygenistein belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, 6-hydroxygenistein is considered to be a flavonoid lipid molecule. 6-Hydroxygenistein is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-Hydroxygenistein has been primarily detected in urine. Within the cell, 6-hydroxygenistein is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
13539-26-9
VCID:
VC21344819
InChI:
InChI=1S/C15H10O6/c16-8-3-1-7(2-4-8)9-6-21-11-5-10(17)14(19)15(20)12(11)13(9)18/h1-6,16-17,19-20H
SMILES:
C1=CC(=CC=C1C2=COC3=C(C2=O)C(=C(C(=C3)O)O)O)O
Molecular Formula:
C15H10O6
Molecular Weight:
286.24 g/mol
6-Hydroxygenistein
CAS No.: 13539-26-9
Cat. No.: VC21344819
Molecular Formula: C15H10O6
Molecular Weight: 286.24 g/mol
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Description | 6-Hydroxygenistein belongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, 6-hydroxygenistein is considered to be a flavonoid lipid molecule. 6-Hydroxygenistein is considered to be a practically insoluble (in water) and relatively neutral molecule. 6-Hydroxygenistein has been primarily detected in urine. Within the cell, 6-hydroxygenistein is primarily located in the membrane (predicted from logP). |
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CAS No. | 13539-26-9 |
Molecular Formula | C15H10O6 |
Molecular Weight | 286.24 g/mol |
IUPAC Name | 5,6,7-trihydroxy-3-(4-hydroxyphenyl)chromen-4-one |
Standard InChI | InChI=1S/C15H10O6/c16-8-3-1-7(2-4-8)9-6-21-11-5-10(17)14(19)15(20)12(11)13(9)18/h1-6,16-17,19-20H |
Standard InChI Key | HDXSEWOOSVMREY-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1C2=COC3=C(C2=O)C(=C(C(=C3)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1C2=COC3=C(C2=O)C(=C(C(=C3)O)O)O)O |
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